Cas no 61892-42-0 (2(5H)-Furanone, 3-acetyl-4-methyl-)

• Product name: 2(5H)-Furanone, 3-acetyl-4-methyl-
• CAS No: 61892-42-0
• MF: C₇H₈O₃
• MW: 140.13662
• CID: 463655
• PubChem ID: 59420207

2(5H)-Furanone, 3-acetyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-acetyl-4-methyl-
• 4-acetyl-3-methyl-2H-furan-5-one
• 3-acetyl-4-methylfuran-2(5H)-one
• 61892-42-0
• DTXSID40731947
• SCHEMBL12676700

• Inchi： InChI=1S/C7H8O3/c1-4-3-10-7(9)6(4)5(2)8/h3H2,1-2H3
• InChI Key： SPSYXXWWMAAWGP-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)OC1)C(=O)C

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 7
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų
• Surface Charge: 0

Experimental Properties

• PSA: 43.37